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Compound of Interest

Compound Name: 2,2,3-Trifluorobutane

Cat. No.: B13761736 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2,2,3-Trifluorobutane was not readily

available. The following guidance is based on the chemical properties of similar fluorinated

hydrocarbons and general laboratory safety principles. It is imperative to handle this chemical

with caution and to consult with a qualified safety professional before use.

Immediate Safety and Hazard Information
2,2,3-Trifluorobutane is a fluorinated hydrocarbon. Based on data for similar compounds, it

should be treated as a potentially flammable and irritating substance.[1][2] Inhalation of high

concentrations of vapors may cause respiratory irritation and central nervous system effects

such as dizziness and drowsiness.[1][3] Direct contact with the liquid can cause skin and eye

irritation.[1][4]

First Aid Procedures:

Inhalation: Move the exposed individual to fresh air immediately. If breathing is difficult,

administer oxygen. Seek medical attention if symptoms persist.[1][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][5]

Remove contaminated clothing and wash it before reuse.[1] If irritation develops, seek

medical attention.[1]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][5][6] Remove contact lenses if present
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and easy to do.[7] Seek immediate medical attention.[4]

Ingestion: Do not induce vomiting. Give the victim water to drink and seek immediate

medical attention.[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) program is essential when handling

2,2,3-Trifluorobutane. The selection of PPE depends on the specific laboratory conditions and

procedures.

Protection Type Recommended Equipment Standards/Considerations

Eye and Face Protection
Chemical safety goggles or a

face shield.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[4]

Skin Protection

Chemical-resistant gloves

(e.g., PVC), a lab coat, and

closed-toe shoes. For larger

quantities or splash potential,

consider chemical-resistant

coveralls and boots.[1][8]

Glove suitability depends on

the duration of contact and the

specific material.[9] Regularly

inspect and replace gloves.[8]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4] If exposure limits are

exceeded or irritation is

experienced, a NIOSH/MSHA

or European Standard EN 149

approved respirator may be

necessary.[4]

A formal respiratory protection

program, including fit testing, is

required when respirators are

used.[10]

Operational and Disposal Plans
Handling and Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.ummhealth.org/health-library/first-aid-chemical-exposure-0
https://www.fishersci.com/store/msds?partNumber=AC454970050&countryCode=US&language=en
https://datasheets.scbt.com/sc-282912.pdf
https://www.benchchem.com/product/b13761736?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC454970050&countryCode=US&language=en
https://datasheets.scbt.com/sc-282912.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://datasheets.scbt.com/sc-256263.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.fishersci.com/store/msds?partNumber=AC454970050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC454970050&countryCode=US&language=en
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13761736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[4] Keep

away from heat, sparks, and open flames.[2] Avoid breathing vapors and prevent contact

with skin and eyes.[1][4] Ground and bond containers when transferring material to prevent

static discharge.

Storage: Store in a cool, dry, and well-ventilated area in tightly closed containers.[11] Keep

refrigerated in a corrosives area.[4] Store away from incompatible materials such as strong

oxidizing agents and strong acids.[4]

Spill Management:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure adequate ventilation to disperse vapors.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to soak up the spill.[4]

Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

[4]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Waste Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Collect waste 2,2,3-Trifluorobutane and contaminated materials in labeled, sealed

containers.

Empty containers should be triple-rinsed, with the rinsate collected as hazardous waste.[12]

[13] The empty, rinsed container can then be disposed of as regular trash or recycled after

removing or defacing the label.[12]
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Preparation

Handling & Experimentation

Post-Experiment & Disposal Emergency Procedures

Review Safety Data Sheet (or equivalent hazard information)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Dispense 2,2,3-Trifluorobutane
in a Fume Hood

Proceed with Caution

Perform Experimental Procedure

Monitor for Spills or Leaks

In Case of Exposure:
Follow First Aid Protocols

Exposure Occurs

Segregate Waste
(Liquid, Solid, Sharps)

Experiment Complete

In Case of Spill:
Evacuate, Ventilate, Contain

Spill Occurs

Label Waste Containers Clearly

Store Waste in a Designated Area

Arrange for Professional Disposal

Notify Supervisor and Safety Officer

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,2,3-Trifluorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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